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Compound of Interest

Compound Name: Tolbutamide-d9

Cat. No.: B8135477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

sources of Tolbutamide-d9, a deuterated analog of the sulfonylurea drug Tolbutamide. This

guide is intended to assist researchers, scientists, and drug development professionals in

selecting the appropriate internal standard for the quantitative analysis of Tolbutamide in

various biological matrices. Tolbutamide-d9 is a critical tool in pharmacokinetic, drug

metabolism, and bioequivalence studies, enabling accurate and precise measurements by

mass spectrometry-based assays.

Introduction to Tolbutamide-d9
Tolbutamide-d9 (N-[(butyl-d9-amino)carbonyl]-4-methyl-benzenesulfonamide) is a stable

isotope-labeled version of Tolbutamide where nine hydrogen atoms on the butyl group have

been replaced with deuterium. This isotopic labeling results in a mass shift of +9 Da compared

to the unlabeled parent compound. When used as an internal standard in analytical methods

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS), Tolbutamide-d9 co-elutes with Tolbutamide but is readily

distinguishable by its higher mass. This co-elution helps to compensate for variations in sample

preparation, injection volume, and ionization efficiency, thereby improving the accuracy and

precision of quantification.[1][2]
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Several reputable suppliers offer Tolbutamide-d9 for research purposes. While the general

quality is high, there are variations in the provided specifications. Researchers should always

consult the lot-specific Certificate of Analysis (CoA) for the most accurate and up-to-date

information. The following table summarizes the available quantitative data from prominent

suppliers.

Supplier
CAS
Number

Molecular
Formula

Formula
Weight (
g/mol )

Isotopic
Purity

Chemical
Purity

Available
Quantitie
s

Cayman

Chemical

1219794-

57-6

C₁₂H₉D₉N₂

O₃S
279.4

≥99%

deuterated

forms (d1-

d9); ≤1%

d0[3]

≥98%[3]
1 mg, 5

mg, 10 mg

MedchemE

xpress

1219794-

57-6

C₁₂H₉D₉N₂

O₃S
279.4

Not

explicitly

stated

99.0%
Inquire for

sizes

Santa Cruz

Biotechnol

ogy

1219794-

57-6

C₁₂H₉D₉N₂

O₃S
279.4

Not

explicitly

stated

Not

explicitly

stated

Inquire for

sizes

CDN

Isotopes

1219794-

57-6

C₁₂H₉D₉N₂

O₃S
279.4

98 atom %

D
≥98%

5 mg, 10

mg

Toronto

Research

Chemicals

(LGC

Standards)

1219794-

57-6

C₁₂D₉H₇N₂

O₅S
309.39

Not

explicitly

stated

Not

explicitly

stated

1 mg, 10

mg, 25 mg

Note: The information in this table is based on publicly available data and may not reflect the

most current specifications. It is crucial to obtain the Certificate of Analysis for the specific lot

being purchased.
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The following section provides a detailed methodology for a typical bioanalytical experiment

using a deuterated internal standard for the quantification of Tolbutamide in a biological matrix

(e.g., human serum or plasma) by LC-MS/MS. This protocol is adapted from established

methods for similar analytes.

Preparation of Stock and Working Solutions
Tolbutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Tolbutamide in

methanol.

Tolbutamide-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Tolbutamide-d9 in methanol.

Working Standard Solutions: Serially dilute the Tolbutamide stock solution with a suitable

solvent (e.g., 50% methanol in water) to prepare a series of calibration standards at

concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of

quantification (ULOQ).

Internal Standard Working Solution: Dilute the Tolbutamide-d9 stock solution to a fixed

concentration (e.g., 100 ng/mL) in the same solvent as the working standards.

Sample Preparation (Protein Precipitation)
Pipette 50 µL of the biological matrix (e.g., serum, plasma), calibration standard, or quality

control (QC) sample into a microcentrifuge tube.

Add 50 µL of the Internal Standard Working Solution to each tube (except for blank samples,

to which 50 µL of the dilution solvent is added).

Vortex briefly to mix.

Add 200 µL of cold acetonitrile to each tube to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex to ensure complete dissolution.

Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions
The following are typical starting conditions and may require optimization for specific

instrumentation.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from low to high organic content (e.g., 5% to 95% B) over

several minutes.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40°C.

Mass Spectrometry (MS):

Ion Source: Electrospray Ionization (ESI) in positive or negative ion mode (optimization is

recommended).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Tolbutamide: m/z 271.1 → 172.1 (quantifier), 271.1 → 91.1 (qualifier).
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Tolbutamide-d9: m/z 280.1 → 172.1 (quantifier), 280.1 → 91.1 (qualifier).

Ion Source Parameters: Optimize parameters such as ion spray voltage, temperature, and

gas flows for maximum sensitivity.

Visualizations
Logical Workflow for Selecting a Tolbutamide-d9 Source
The following diagram illustrates the decision-making process for selecting a suitable

commercial source of Tolbutamide-d9 based on research needs.
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Caption: Decision workflow for Tolbutamide-d9 supplier selection.

Experimental Workflow for Bioanalytical Quantification
This diagram outlines the key steps in a typical bioanalytical workflow for quantifying

Tolbutamide using Tolbutamide-d9 as an internal standard.
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Caption: Bioanalytical workflow for Tolbutamide quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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